Cas no 946697-97-8 (4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline)

4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline is a specialized aromatic amine compound featuring a methoxypropoxy side chain and a trifluoromethyl substituent on the benzene ring. Its unique structure enhances solubility and reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, while the methoxypropoxy moiety improves solubility in organic solvents. This compound serves as a versatile intermediate in the development of active ingredients, particularly in drug discovery and crop protection applications. Its well-defined chemical properties ensure consistent performance in coupling reactions and other synthetic transformations.
4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline structure
946697-97-8 structure
Product Name:4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline
CAS No:946697-97-8
MF:C11H14F3NO2
MW:249.229573726654
MDL:MFCD08688112
CID:3045555
PubChem ID:26189888
Update Time:2025-11-01

4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline
    • Benzenamine, 4-(3-methoxypropoxy)-2-(trifluoromethyl)-
    • 946697-97-8
    • AKOS005936891
    • MDL: MFCD08688112
    • Inchi: 1S/C11H14F3NO2/c1-16-5-2-6-17-8-3-4-10(15)9(7-8)11(12,13)14/h3-4,7H,2,5-6,15H2,1H3
    • InChI Key: IXMLXNGVALULDC-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=CC(=C1)OCCCOC)N)(F)F

Computed Properties

  • Exact Mass: 249.09766318g/mol
  • Monoisotopic Mass: 249.09766318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.5Ų

4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
022584-500mg
4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline
946697-97-8
500mg
3332CNY 2021-05-07
TRC
M343653-5mg
4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline
946697-97-8
5mg
$ 50.00 2022-06-03
TRC
M343653-10mg
4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline
946697-97-8
10mg
$ 65.00 2022-06-03
TRC
M343653-50mg
4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline
946697-97-8
50mg
$ 115.00 2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
022584-500mg
4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline
946697-97-8
500mg
3332.0CNY 2021-07-13
Matrix Scientific
022584-500mg
4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline
946697-97-8
500mg
$205.00 2023-09-11

Additional information on 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline

Recent Advances in the Study of 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline (CAS: 946697-97-8)

The compound 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline (CAS: 946697-97-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic amine, characterized by its trifluoromethyl and methoxypropoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, shedding light on its mechanistic pathways and pharmacological profiles.

One of the key areas of investigation has been the synthesis and optimization of 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis method using palladium-catalyzed cross-coupling reactions, which significantly reduced the production of by-products and enhanced scalability.

In terms of biological activity, recent findings suggest that 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. A preclinical study highlighted its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with a 50% inhibitory concentration (IC50) in the nanomolar range. This positions the compound as a potential lead for developing anti-inflammatory and anti-cancer therapeutics.

Furthermore, the compound's pharmacokinetic properties have been explored in animal models, revealing favorable absorption and distribution profiles. However, challenges such as metabolic stability and potential toxicity remain areas of active research. Ongoing studies are employing structure-activity relationship (SAR) analyses to optimize the compound's pharmacophore, aiming to enhance its therapeutic index.

In conclusion, 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline (CAS: 946697-97-8) represents a versatile and promising molecule in the realm of chemical biology. Its unique structural features and biological activities underscore its potential as a scaffold for drug development. Future research directions may include further mechanistic studies, clinical translation, and exploration of its applications beyond medicine, such as in agrochemicals or materials science. The continued investigation of this compound is expected to yield valuable insights and innovations in the coming years.

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